Cas no 1105206-35-6 (2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide)

2-(2-Methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide is a synthetic quinazolinone derivative with potential pharmacological applications. Its molecular structure incorporates a methoxyphenoxy acetamide moiety linked to a 2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl scaffold, suggesting possible bioactivity as a kinase inhibitor or receptor modulator. The compound's design combines structural features known for enhancing target selectivity and metabolic stability, including the 4-oxo-3,4-dihydroquinazoline core and strategically positioned methyl substituents. The methoxyphenoxy group may contribute to improved membrane permeability, while the acetamide linker provides conformational flexibility for optimal target binding. This molecule represents a promising scaffold for further development in medicinal chemistry research, particularly in areas requiring selective modulation of enzymatic or signaling pathways.
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide structure
1105206-35-6 structure
Product Name:2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
CAS No:1105206-35-6
MF:C25H23N3O4
MW:429.467826128006
CID:6033722
PubChem ID:30867409
Update Time:2025-07-02

2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
    • 2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxoquinazolin-6-yl]acetamide
    • 1105206-35-6
    • 2-(2-methoxyphenoxy)-N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)acetamide
    • AKOS024512590
    • VU0646543-1
    • F5530-0268
    • Inchi: 1S/C25H23N3O4/c1-16-8-11-19(12-9-16)28-17(2)26-21-13-10-18(14-20(21)25(28)30)27-24(29)15-32-23-7-5-4-6-22(23)31-3/h4-14H,15H2,1-3H3,(H,27,29)
    • InChI Key: NAUDIOGLSCAXGU-UHFFFAOYSA-N
    • SMILES: C(NC1C=CC2=C(C=1)C(=O)N(C1=CC=C(C)C=C1)C(C)=N2)(=O)COC1=CC=CC=C1OC

Computed Properties

  • Exact Mass: 429.16885622g/mol
  • Monoisotopic Mass: 429.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 703
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 80.2Ų

2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5530-0268-2μmol
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
2μmol
$57.0 2023-09-09
Life Chemicals
F5530-0268-5μmol
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
5μmol
$63.0 2023-09-09
Life Chemicals
F5530-0268-10μmol
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
10μmol
$69.0 2023-09-09
Life Chemicals
F5530-0268-20μmol
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
20μmol
$79.0 2023-09-09
Life Chemicals
F5530-0268-1mg
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
1mg
$54.0 2023-09-09
Life Chemicals
F5530-0268-2mg
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
2mg
$59.0 2023-09-09
Life Chemicals
F5530-0268-3mg
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
3mg
$63.0 2023-09-09
Life Chemicals
F5530-0268-4mg
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
4mg
$66.0 2023-09-09
Life Chemicals
F5530-0268-5mg
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
5mg
$69.0 2023-09-09
Life Chemicals
F5530-0268-10mg
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide
1105206-35-6
10mg
$79.0 2023-09-09

Additional information on 2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide

Introduction to Compound with CAS No 1105206-35-6 and Product Name: 2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide

Compound with the CAS number 1105206-35-6 and the product name 2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The 2-(2-methoxyphenoxy) moiety in the compound's structure is particularly noteworthy. This group, featuring a methoxy substituent attached to a phenoxy ring, is known for its ability to enhance solubility and bioavailability in biological systems. The presence of this moiety suggests that the compound may exhibit improved pharmacokinetic profiles, making it a promising candidate for further investigation in medicinal chemistry. Additionally, the methoxyphenoxy group has been identified as a key structural element in several bioactive molecules, contributing to their interaction with biological targets.

Another critical component of the compound is the N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide moiety. This part of the molecule contains a quinazoline core, which is a well-known scaffold in pharmaceutical research. Quinazoline derivatives have demonstrated a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of substituents around the quinazoline ring, including the 2-methyl, 3-(4-methylphenyl), and 4-oxo groups, further tailors the compound's pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activities of complex molecules with greater accuracy. These tools have been instrumental in understanding how the structural features of compounds like 2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide interact with biological targets. For instance, studies have shown that the quinazoline core can bind to enzymes and receptors involved in various disease pathways. The presence of multiple substituents enhances binding affinity and specificity, which are crucial for developing effective therapeutics.

In addition to its structural complexity, this compound has shown promising results in preclinical studies. Research indicates that it may exhibit inhibitory effects on certain enzymes and receptors associated with cancer progression. The 2-methoxyphenoxy group's ability to modulate solubility and bioavailability further enhances its potential as a lead compound for drug development. Furthermore, the quinazoline scaffold's versatility allows for modifications that can fine-tune its biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative approaches in drug discovery.

The potential applications of this compound extend beyond oncology. Preliminary data suggest that it may also have therapeutic benefits in other areas, such as neurodegenerative diseases and infectious disorders. The ability of quinazoline derivatives to interact with diverse biological targets makes them valuable candidates for multitargeted drug design. By leveraging computational tools and experimental validation, researchers can identify compounds that offer multiple therapeutic advantages.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has revolutionized how we identify and optimize lead compounds like 2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide. These tools enable high-throughput virtual screening and rapid analysis of large datasets, accelerating the discovery process significantly.

In conclusion, compound with CAS No 1105206-35-6 represents a significant milestone in pharmaceutical research due to its complex structure and promising biological activities. The combination of innovative synthetic methodologies and advanced computational techniques has positioned this molecule as a valuable asset in drug discovery efforts aimed at addressing various diseases. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical applications.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd